Cas no 1225882-36-9 (1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone)

• Product Name: 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone
• CAS No: 1225882-36-9
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD16305384
• CID: 4783077
• Update Time: 2025-05-20

1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone

• MDL： MFCD16305384
• Inchi： 1S/C11H9NOS/c1-8(13)10-5-4-9(7-12-10)11-3-2-6-14-11/h2-7H,1H3
• InChI Key： LPEGWSCASLZFGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=C(C(C)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone

Professional Introduction to Compound with CAS No 1225882-36-9 and Product Name: 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone

The compound with the CAS number 1225882-36-9 and the product name 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The synergistic combination of a thiophene ring and a pyridine moiety in its structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration.

Structurally, 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone is composed of a central ketone group flanked by two aromatic rings: a thiophene ring at the 5-position and a pyridine ring at the 2-position. This arrangement not only contributes to its distinct chemical identity but also enhances its reactivity, making it suitable for various biochemical transformations. The presence of these heterocyclic components allows for multiple interaction points with biological targets, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in molecules that exhibit dual functionality, capable of interacting with more than one biological target. 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone fits well within this category, as its structural design facilitates such interactions. This property is particularly advantageous in the development of multitarget drugs, which are designed to address multiple aspects of a disease simultaneously, thereby improving therapeutic efficacy and reducing side effects.

One of the most compelling aspects of this compound is its potential in the field of oncology. Current research indicates that molecules incorporating both thiophene and pyridine moieties can exhibit potent inhibitory effects on various kinases and other enzymes involved in cancer progression. For instance, studies have shown that derivatives of 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone can selectively inhibit tyrosine kinases, which are often overexpressed in cancer cells. This selective inhibition is key to developing targeted therapies that minimize damage to healthy cells.

Furthermore, the compound's ability to engage with multiple biological pathways makes it a promising candidate for treating complex diseases characterized by dysregulation of several signaling pathways. For example, inflammatory diseases such as rheumatoid arthritis involve multiple pathways that contribute to inflammation and tissue damage. By targeting these pathways simultaneously, drugs like 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone could offer a more comprehensive approach to managing such conditions.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone with biological targets. Molecular docking studies have been instrumental in predicting how this compound might bind to specific proteins involved in disease processes. These studies not only provide insights into the compound's mechanism of action but also help in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

The synthesis of 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone presents an interesting challenge due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the desired aromatic framework. These synthetic strategies not only improve yield but also allow for modifications that can fine-tune the compound's biological activity.

In conclusion, 1-(5-(Thiophen-2-yl)pyridin-2-yl)ethanone represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications in drug discovery make it a compelling candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.